1-[3-Benzoyl-5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one

• CAS No.: 61562-30-9
• Molecular Formula: C19H15N3O4
• Molecular Weight: 349.3 g/mol
• IUPAC Name: 1-[3-benzoyl-5-methyl-1-(4-nitrophenyl)pyrazol-4-yl]ethanone
• InChI: InChI=1S/C19H15N3O4/c1-12-17(13(2)23)18(19(24)14-6-4-3-5-7-14)20-21(12)15-8-10-16(11-9-15)22(25)26/h3-11H,1-2H3
• InChI Key: GEPRTQKJVQVNBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC=CC=C3)C(=O)C

Description

1-[3-Benzoyl-5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one is a heterocyclic compound that belongs to the pyrazole family Pyrazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

The synthesis of 1-[3-Benzoyl-5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one involves several steps. One common method starts with the reaction of 1-(4-nitrophenyl)ethanone with hydrazine to form the corresponding hydrazone. This intermediate is then cyclized with an appropriate diketone to yield the desired pyrazole derivative . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-[3-Benzoyl-5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The nitro group on the phenyl ring can undergo nucleophilic substitution reactions, often using reagents like sodium methoxide or potassium hydroxide.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form various derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown promise in biological assays, particularly for its antimicrobial and anticancer activities.

Medicine: Research indicates potential therapeutic applications, including the treatment of cancer and infectious diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[3-Benzoyl-5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one involves its interaction with specific molecular targets. In cancer cells, it has been shown to induce apoptosis by activating caspase pathways and inhibiting cell proliferation . The compound’s antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes .

Comparison with Similar Compounds

1-[3-Benzoyl-5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one can be compared to other pyrazole derivatives, such as:

1-(4-Nitrophenyl)-3,5-dimethylpyrazole: Similar in structure but lacks the benzoyl group, which may affect its biological activity.

1-(4-Nitrophenyl)-3-methyl-5-phenylpyrazole: Contains a phenyl group instead of a benzoyl group, leading to different chemical properties and reactivity.

1-(4-Nitrophenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde: Features an aldehyde group, making it more reactive in condensation reactions.